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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the surgical implantation
technique for Biocryl™ screws, with a focus on the Biocryl Rapide™ biocomposite material.
The information is intended to guide researchers and professionals in understanding the
material properties, surgical procedures, and biological interactions of these implants.

Introduction to Biocryl™ Screws

Biocryl™ screws are bioabsorbable medical implants used for fixation in various orthopedic
procedures, most notably in anterior cruciate ligament (ACL) reconstruction. The screws are
composed of Biocryl Rapide™, a biocomposite material consisting of 70% Poly(L-lactide-co-
glycolide) (PLGA) and 30% (-Tricalcium Phosphate (B-TCP).[1][2] This composition is
designed to provide robust initial fixation while gradually being resorbed and replaced by bone
over time.[2][3] The proprietary Micro-Particle Dispersion (MPD) manufacturing process
ensures a homogenous blend of PLGA and (3-TCP particles, which is critical for the material's
strength and resorption properties.[1][2]

The PLGA component, a copolymer of polylactic acid (PLA) and polyglycolic acid (PGA),
facilitates a controlled and faster degradation compared to materials made of pure PLA.[4][5]
The B-TCP component is an osteoconductive ceramic that promotes bone ingrowth as the
PLGA matrix resorbs.[1][2] This combination of materials aims to provide a temporary scaffold
for tissue healing that is eventually replaced by the patient's own bone.[4]
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Quantitative Data

The following tables summarize key quantitative data related to the material composition,
available sizes, and biomechanical performance of Biocryl™ screws, specifically the
MILAGRO™ Advance Interference Screw which is made from Biocryl Rapide™.

Table 1: Material Composition of Biocryl

Rapide™

Component Percentage by Weight
Poly(L-lactide-co-glycolide) (PLGA) 70%

B-Tricalcium Phosphate (3-TCP) 30%

Table 2: Available Dimensions of
MILAGRO™ Advance Interference Screws

Diameter (mm) Length (mm)
7 23

8 23

9 23,30

10 23,30

11 23,30

12 35

[Source: Clinical Gate, Musculoskeletal Key][4]
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Table 3: Biomechanical Performance Data

Parameter Value

Mean Pull-Out Strength (MILAGRO™ vs.

original Biocryl™)

890 N vs. 650 N

[Source: Roundtable Discussion - The

interference screw has been redefined.][4]

Experimental Protocols

The following is a generalized protocol for the surgical implantation of a Biocryl™ interference
screw (e.g., MILAGRO™ Advance Interference Screw) for ACL reconstruction with a bone-
tendon-bone (BTB) graft. This protocol is a synthesis of information from various surgical
technique guides and should be adapted by qualified professionals based on patient-specific

factors.

Pre-operative Preparation

e Graft Preparation:

o Harvest the BTB autograft or prepare the allograft.

o Drill a hole in each bone block approximately 10 mm from the edge.

o Keep the graft under tension and hydrated with sterile saline until implantation.[6]
» Patient Positioning and Portal Placement:

o Position the patient supine with the operative knee flexed.

o Establish standard arthroscopic portals (anterolateral for viewing, anteromedial for

working).[7]

Surgical Procedure: Femoral Fixation

e Femoral Tunnel Preparation:
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o Create the femoral tunnel using an anteromedial portal technique to the desired diameter,
as determined by the graft size.[6]

o Ensure the tunnel is positioned anatomically within the native ACL footprint.[7]

o Graft Passage:
o Pass the graft into the femoral tunnel.

e Screw Selection and Insertion:

[¢]

Select a MILAGRO™ Advance Interference Screw with a diameter typically 2 mm smaller
than the femoral tunnel diameter and a length of 23 mm.[6]

o With the knee flexed between 110 and 120 degrees, maintain tension on the sutures to
keep the graft fully seated in the tunnel.[6]

o Tapping: It is recommended to tap the full length of the intended screw placement to ease
insertion and reduce stress on the screw.[6]

o Insert the screw over a guidewire, advancing it until it is fully seated and provides secure
fixation of the bone block.

Surgical Procedure: Tibial Fixation

 Tibial Tunnel Preparation:

o Create the tibial tunnel, ensuring the final diameter matches the graft diameter. Tunnel
dilation is recommended.[6]

e Screw Selection and Insertion:

o Select a MILAGRO™ Advance Interference Screw with a diameter typically 1 mm smaller
than the tibial tunnel diameter and a length of 30 to 35 mm.[6]

o Apply approximately 10-15 Ibs of distal tension on the BTB graft sutures.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://luot.ch/wordpress/wp-content/uploads/2020/04/Milagro-surgical-technique.pdf
https://www.orthopedikos-larisa.gr/wp-content/uploads/2022/03/11-49705-19.-acl-reconstruction-biotransfix.pdf
https://luot.ch/wordpress/wp-content/uploads/2020/04/Milagro-surgical-technique.pdf
https://luot.ch/wordpress/wp-content/uploads/2020/04/Milagro-surgical-technique.pdf
https://luot.ch/wordpress/wp-content/uploads/2020/04/Milagro-surgical-technique.pdf
https://luot.ch/wordpress/wp-content/uploads/2020/04/Milagro-surgical-technique.pdf
https://luot.ch/wordpress/wp-content/uploads/2020/04/Milagro-surgical-technique.pdf
https://pubmed.ncbi.nlm.nih.gov/19896564/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

o Cycle the knee through a full range of motion approximately 20 times to pre-tension the
graft.[5]

o Tapping: As with the femoral side, tapping the tibial tunnel is recommended.[6]

o Insert the screw over a guidewire until it is fully seated, providing secure interference
fixation of the bone block within the tibial tunnel.

Post-operative Care

o Post-operative care should follow standard protocols for ACL reconstruction, including
weight-bearing restrictions and a structured rehabilitation program.
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Caption: Surgical workflow for Biocryl™ screw implantation in ACL reconstruction.

Biological Response and Osteointegration
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Caption: Biological response to Biocryl™ screw implantation leading to osteointegration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Osteoinduction and Osteoconduction with Porous Beta-Tricalcium Phosphate Implanted
after Fibular Resection in Humans [scirp.org]

e 2. An osteoconductive PLGA scaffold with bioactive 3-TCP and anti-inflammatory Mg(OH)2
to improve in vivo bone regeneration - Biomaterials Science (RSC Publishing) [pubs.rsc.org]

e 3. msa.sm.ee [msa.sm.ee]

e 4. Frontiers | Current Application of Beta-Tricalcium Phosphate in Bone Repair and Its
Mechanism to Regulate Osteogenesis [frontiersin.org]

» 5. Osteoinduction of hydroxyapatite/beta-tricalcium phosphate bioceramics in mice with a
fractured fibula - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. luot.ch [luot.ch]
e 7. orthopedikos-larisa.gr [orthopedikos-larisa.gr]

 To cite this document: BenchChem. [Application Notes and Protocols for Surgical
Implantation of Biocryl™ Screws]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169104#surgical-implantation-technique-for-biocryl-
screws]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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